Cas no 1804275-44-2 (Methyl 3-cyano-4-propionylbenzoate)
Methyl 3-cyano-4-propionylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-cyano-4-propionylbenzoate
-
- Inchi: 1S/C12H11NO3/c1-3-11(14)10-5-4-8(12(15)16-2)6-9(10)7-13/h4-6H,3H2,1-2H3
- InChI Key: XSTCYMRVUFTLLN-UHFFFAOYSA-N
- SMILES: O=C(CC)C1C=CC(C(=O)OC)=CC=1C#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 328
- XLogP3: 1.6
- Topological Polar Surface Area: 67.2
Methyl 3-cyano-4-propionylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015014721-250mg |
Methyl 3-cyano-4-propionylbenzoate |
1804275-44-2 | 97% | 250mg |
484.80 USD | 2021-06-18 | |
| Alichem | A015014721-500mg |
Methyl 3-cyano-4-propionylbenzoate |
1804275-44-2 | 97% | 500mg |
806.85 USD | 2021-06-18 | |
| Alichem | A015014721-1g |
Methyl 3-cyano-4-propionylbenzoate |
1804275-44-2 | 97% | 1g |
1,519.80 USD | 2021-06-18 |
Methyl 3-cyano-4-propionylbenzoate Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on Methyl 3-cyano-4-propionylbenzoate
Methyl 3-cyano-4-propionylbenzoate (CAS No. 1804275-44-2): A Comprehensive Overview
Methyl 3-cyano-4-propionylbenzoate, identified by its Chemical Abstracts Service number CAS No. 1804275-44-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzoic acid derivative with cyano and propionyl substituents, has garnered attention due to its versatile structural framework and potential applications in drug development. The unique combination of functional groups in Methyl 3-cyano-4-propionylbenzoate makes it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting neurological and inflammatory pathways.
The structural motif of Methyl 3-cyano-4-propionylbenzoate consists of a benzene ring substituted at the 3-position with a cyano group (-CN) and at the 4-position with a propionyl group (-CH₂CH₂COOH). This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and biological interactions. The cyano group, known for its strong electron-withdrawing effect, can modulate the electronic properties of the aromatic ring, while the propionyl group introduces a hydrophobic aliphatic side chain that can affect solubility and metabolic stability.
In recent years, there has been growing interest in benzoic acid derivatives as pharmacophores due to their wide range of biological activities. Studies have demonstrated that modifications at specific positions on the benzene ring can significantly alter the pharmacological profile of these compounds. For instance, derivatives with cyano and ester functionalities have shown promise in inhibiting enzymes involved in inflammatory processes. The compound Methyl 3-cyano-4-propionylbenzoate is no exception and has been explored in several preclinical studies for its potential therapeutic effects.
One of the most compelling aspects of Methyl 3-cyano-4-propionylbenzoate is its role as a key intermediate in the synthesis of more complex molecules. The presence of both cyano and propionyl groups provides multiple sites for further functionalization, allowing chemists to tailor the structure for specific biological targets. This flexibility has made it a popular choice for medicinal chemists working on developing novel therapeutics. For example, researchers have utilized this compound to synthesize analogs targeting cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling.
The chemical synthesis of Methyl 3-cyano-4-propionylbenzoate involves multi-step reactions that require careful optimization to ensure high yield and purity. Typically, the synthesis begins with the bromination or chlorination of benzoic acid derivatives followed by nucleophilic substitution with cyanide sources. The introduction of the propionyl group is often achieved through esterification or amidation reactions, depending on the desired outcome. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance reaction efficiency and selectivity.
Recent advancements in computational chemistry have further facilitated the study of Methyl 3-cyano-4-propionylbenzoate. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers design more effective derivatives. These computational approaches have been particularly useful in predicting drug-like properties such as solubility, permeability, and metabolic stability. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and reduce the time-to-market for new therapies.
The biological activity of Methyl 3-cyano-4-propionylbenzoate has been extensively studied in various preclinical models. Initial investigations have revealed that this compound exhibits anti-inflammatory properties by inhibiting key enzymes involved in cytokine production. Additionally, it has shown potential as an antioxidant agent, protecting cells from oxidative stress-induced damage. These findings have prompted further research into its therapeutic applications, particularly in conditions characterized by chronic inflammation such as rheumatoid arthritis and inflammatory bowel disease.
Another area where Methyl 3-cyano-4-propionylbenzoate has shown promise is in neurological disorders. Studies suggest that benzoic acid derivatives can modulate neurotransmitter systems by interacting with specific receptors and ion channels. The unique structural features of this compound may enable it to target receptors involved in pain perception, mood regulation, and cognitive function. Further research is needed to fully elucidate its mechanisms of action and explore its potential as a treatment for neurological conditions such as epilepsy and depression.
The pharmacokinetic profile of Methyl 3-cyano-4-propionylbenzoate is also an important consideration in drug development. Studies have indicated that this compound exhibits moderate solubility in water but good solubility in organic solvents, suggesting potential for oral administration. Additionally, preliminary data suggest that it undergoes rapid metabolism via cytochrome P450 enzymes, which could impact its bioavailability and duration of action. Understanding these pharmacokinetic properties is crucial for optimizing dosing regimens and minimizing side effects.
In conclusion, Methyl 3-cyano-4-propionylbenzoate (CAS No. 1804275-44-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing complex molecules targeting various biological pathways. Recent studies have highlighted its anti-inflammatory, antioxidant, and neuroprotective properties, opening new avenues for therapeutic intervention. As research continues to uncover its full potential, this compound is poised to play a crucial role in the discovery and development of novel treatments for human diseases.
1804275-44-2 (Methyl 3-cyano-4-propionylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)